4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol

• IUPAC Name: 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol
• InChI: InChI=1S/C12H8N4O4/c17-8-3-1-7(2-4-8)13-10-6-5-9-11(15-20-14-9)12(10)16(18)19/h1-6,13,17H
• InChI Key: UTHTZSMSTKCQHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C3=NON=C3C=C2)[N+](=O)[O-])O
• Molecular Formula: C12H8N4O4
• Molecular Weight: 272.22 g/mol

Description

4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol, also known as NBD-PhOH, is a fluorescent probe that is widely used in scientific research. It is a member of the NBD family of dyes, which are characterized by their high fluorescence quantum yields and good photostability. NBD-PhOH has been used in a variety of applications, including protein labeling, membrane studies, and enzyme assays.

Mechanism of Action

4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol is a fluorescent probe that works by absorbing light at a specific wavelength and emitting light at a longer wavelength. The absorption and emission spectra of this compound are sensitive to its environment, including pH, polarity, and the presence of other molecules. This sensitivity makes this compound a useful tool for studying biological systems.
Biochemical and physiological effects:
This compound has minimal biochemical and physiological effects on biological systems. It is non-toxic and does not interfere with the function of proteins, enzymes, or other biomolecules. However, it is important to note that the presence of this compound may alter the behavior of the system being studied, particularly if it is used in high concentrations.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol in lab experiments include its high fluorescence quantum yield, good photostability, and sensitivity to its environment. These properties make it a versatile tool for studying biological systems. However, there are some limitations to using this compound. It is sensitive to pH, which can limit its use in certain applications. In addition, it is not suitable for use in vivo, as it is not cell-permeable.

Future Directions

There are many potential future directions for the use of 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol in scientific research. One area of interest is the development of new probes based on the NBD scaffold. These probes could be designed to have different spectral properties or to target specific biomolecules. Another area of interest is the use of this compound in combination with other probes or imaging techniques to study complex biological systems. Finally, there is potential for the use of this compound in the development of new diagnostic tools or therapies for diseases.

Scientific Research Applications

4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]phenol has been extensively used in scientific research as a fluorescent probe. It has been used to label proteins, peptides, and nucleic acids for fluorescence-based assays. This compound has also been used to study the structure and function of membranes, including lipid bilayers and ion channels. In addition, this compound has been used to study the activity of enzymes, including proteases and kinases.